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Cat. No.: B601999

Get Quote

Abstract
In pharmaceutical development, "Indapamide Sulfate" (CAS 1219174-77-2) represents a

critical impurity standard used to quantify salt-form contaminants or process intermediates.

Unlike the therapeutic free base Indapamide (a thiazide-like diuretic), the sulfate form

introduces distinct solubility, acidity, and stability profiles. This guide outlines the scientific logic

for constructing an SDS for this specific entity, focusing on the Sulfonamide pharmacophore

risks, acid-moiety hydrolysis, and Occupational Exposure Banding (OEB) for potent

compounds.

Part 1: Chemical Identity & Molecular Context[1][2]
The first step in SDS generation is accurate identification. Indapamide Sulfate is not the

marketed drug product but a research chemical/impurity standard.
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Parameter Specification

Chemical Name Indapamide Sulfate (Salt)

Synonyms
Indapamide Hemisulfate; 4-Chloro-N-(2-methyl-

1-indolinyl)-3-sulfamoylbenzamide sulfate

CAS Number 1219174-77-2

Parent Compound Indapamide (CAS 26807-65-8)

Molecular Formula
C₁₆H₁₆ClN₃O₃S[1][2][3][4][5] · xH₂SO₄ (Typically

1:1 or 2:1 stoichiometry)

Molecular Weight
~463.9 g/mol (assuming monohydrate sulfate

salt)

Role
Impurity Reference Standard; Process

Intermediate

Structural Relationship & Degradation
Indapamide Sulfate is thermodynamically unstable relative to the free base. In aqueous

solution, it risks dissociation into the free base and sulfuric acid, or hydrolysis into Impurity B (4-

Chloro-3-sulfamoylbenzoic acid).

Figure 1: Structural Relationships & Degradation Pathways
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Caption: The formation of Indapamide Sulfate and its subsequent degradation into

pharmacopeial Impurity B (Acid moiety) and Impurity A (Indoline moiety).[1][6][2][3][4][7][8][9]

[10]

Part 2: Hazard Identification (GHS Classification)
As a research chemical with limited toxicological data, the GHS classification must be derived

via Read-Across from the parent compound (Indapamide) and the counter-ion (Sulfate/Sulfuric

Acid).

Core Hazards (Read-Across Logic)
Pharmacological Potency (Parent): Indapamide is a potent diuretic. Accidental ingestion can

cause severe hypotension and electrolyte depletion (hypokalemia).

Sulfonamide Moiety (Sensitization): The molecule contains a sulfonamide group (

), a known structural alert for Stevens-Johnson Syndrome (SJS) and toxic epidermal
necrolysis in hypersensitive individuals.
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Acidic Counter-ion (Irritation): The sulfate salt form is significantly more acidic than the free

base, necessitating higher irritation classifications.

Recommended GHS Classification
Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.
Warning

Skin

Corrosion/Irritation
Cat 2

H315: Causes skin

irritation (due to

sulfate).

Warning

Eye Damage/Irritation Cat 2A
H319: Causes serious

eye irritation.
Warning

Reproductive Toxicity Cat 2

H361d: Suspected of

damaging the unborn

child.

Warning

STOT - Single

Exposure
Cat 3

H335: May cause

respiratory irritation.
Warning

Precautionary Statements (Key Selection):

P260: Do not breathe dust/fume.[11]

P280: Wear protective gloves/protective clothing/eye protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER if you feel unwell.

Part 3: Handling, Exposure Controls & OEB
For impurities where specific Occupational Exposure Limits (OELs) are undefined, an

Occupational Exposure Band (OEB) must be assigned based on potency.

OEB Assignment Protocol
Indapamide has a therapeutic dose of ~1.25–2.5 mg/day.
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Calculation:

POD (Point of Departure): Lowest therapeutic dose (1.25 mg).

Safety Factors (SF): ~100 (for inter-individual variability and LOAEL to NOAEL).

Result: The industry standard OEL for Indapamide is typically 10–20 µg/m³.

Handling Directive: Treat Indapamide Sulfate as OEB 4 (High Potency).

Engineering Controls
Containment: Use an isolator or Class II Biosafety Cabinet (BSC) for all open handling.

HEPA Filtration: Required for all exhaust ventilation.

PPE: Double nitrile gloves, Tyvek sleeves/lab coat, and N95/P100 respirator if outside

containment.

Part 4: Analytical Verification & Stability[7]
To validate the identity of the material described in the SDS, specific analytical markers must

be used.

Chromatographic Purity (HPLC)
The sulfate salt is often distinguishable from the free base by retention time shifts in pH-

dependent buffers or by Ion Chromatography (IC) for the sulfate counter-ion.

Method Reference: USP Monograph for Indapamide (Organic Impurities).

Column: C18 (e.g., Waters X-Terra or equivalent), 250 mm × 4.6 mm.[8]

Mobile Phase: Acetonitrile : Buffer (pH 3.0).

Detection: UV @ 254 nm.[8]

Key Marker:Impurity B (4-Chloro-3-sulfamoylbenzoic acid) elutes earlier than Indapamide

due to high polarity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://farmaciajournal.com/arhiva/201705/art-16-Heghes_Rus_Bojita_Iuga_02_755-760.pdf
https://farmaciajournal.com/arhiva/201705/art-16-Heghes_Rus_Bojita_Iuga_02_755-760.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability & Reactivity
Hydrolysis Risk: Indapamide Sulfate is hygroscopic. Exposure to moisture leads to

hydrolysis of the amide bond, releasing Impurity B and Impurity A (Methylindoline).

Incompatibility: Strong bases (generates free base), Strong oxidizers.

Part 5: Emergency Response Protocols
Figure 2: Emergency Decision Tree
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Caption: Triage protocol for Indapamide Sulfate exposure. Note the specific monitoring for

hypotension due to the diuretic effect.

Fire Fighting Measures
Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Sulfur oxides (SOx),

Hydrogen chloride (HCl).

Specific Hazard: The sulfate component will release toxic SOx fumes upon thermal

decomposition. Full SCBA is mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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